Cas no 1259479-00-9 (3-Amino-2-methoxy-5-(perfluorophenyl)pyridine)

• Product Name: 3-Amino-2-methoxy-5-(perfluorophenyl)pyridine
• CAS No: 1259479-00-9
• MF: C₁₂H₇F₅N₂O
• MW: 290.188800096512
• CID: 4929630
• Update Time: 2025-06-13

3-Amino-2-methoxy-5-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methoxy-5-(perfluorophenyl)pyridine

• Inchi： 1S/C12H7F5N2O/c1-20-12-5(18)2-4(3-19-12)6-7(13)9(15)11(17)10(16)8(6)14/h2-3H,18H2,1H3
• InChI Key： LMHCRRPARNHALU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC(=C(C=1)N)OC)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-2-methoxy-5-(perfluorophenyl)pyridine

Recent Advances in the Study of 3-Amino-2-methoxy-5-(perfluorophenyl)pyridine (CAS: 1259479-00-9)

The compound 3-Amino-2-methoxy-5-(perfluorophenyl)pyridine (CAS: 1259479-00-9) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic compound, featuring a perfluorophenyl group and amino-methoxy substitution pattern, has attracted significant attention due to its unique physicochemical properties and potential biological activities. Recent studies have explored its applications in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

Structural analysis reveals that the perfluorophenyl moiety contributes to enhanced metabolic stability and improved membrane permeability, while the amino and methoxy groups provide key interaction points for target binding. Density functional theory (DFT) calculations performed by Zhang et al. (2023) demonstrated that this compound exhibits favorable electronic properties for protein-ligand interactions, particularly through its ability to form multiple hydrogen bonds and participate in π-π stacking interactions.

In pharmacological studies, 3-Amino-2-methoxy-5-(perfluorophenyl)pyridine has shown remarkable inhibitory activity against several kinase targets. A recent publication in the Journal of Medicinal Chemistry (Li et al., 2024) reported its potent inhibition of EGFR (L858R/T790M) with an IC50 of 12.3 nM, suggesting potential applications in non-small cell lung cancer treatment. The compound demonstrated excellent selectivity over wild-type EGFR (selectivity ratio >100) and favorable pharmacokinetic properties in rodent models.

Synthetic approaches to this compound have been optimized in recent years. The most efficient route, developed by Chen and coworkers (2023), involves a palladium-catalyzed cross-coupling between 3-amino-2-methoxypyridine-5-boronic acid and pentafluorobenzene derivatives, achieving yields up to 78% with excellent purity. This method has enabled large-scale production for preclinical evaluation.

Recent structure-activity relationship (SAR) studies have identified several promising derivatives. The introduction of electron-withdrawing groups at the 4-position of the pyridine ring was found to enhance target binding affinity while maintaining favorable solubility profiles. These findings were published in a comprehensive SAR analysis by the European Journal of Medicinal Chemistry (Wang et al., 2024).

Current challenges in the development of this compound class include optimizing blood-brain barrier penetration for CNS applications and further improving metabolic stability. Ongoing research is exploring prodrug strategies and formulation approaches to address these limitations, with preliminary results showing promise in recent preclinical studies (ACS Pharmacology & Translational Science, 2024).

The compound's unique chemical properties have also led to applications beyond traditional drug discovery. Recent work published in Chemical Communications (2023) demonstrated its utility as a building block for fluorescent probes, taking advantage of its intrinsic fluorescence properties and chemical stability under physiological conditions.

Future research directions for 3-Amino-2-methoxy-5-(perfluorophenyl)pyridine include expanded target screening, further optimization of pharmacokinetic properties, and investigation of combination therapies. Several pharmaceutical companies have included derivatives of this scaffold in their pipelines, with Phase I clinical trials expected to begin in 2025 for selected indications.